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Compound of Interest

Compound Name: GSK2973980A

Cat. No.: B12433303

An In-Depth Technical Guide for Researchers and Drug Development Professionals

Introduction

GSK2973980A is a potent and selective inhibitor of Diacylglycerol O-acyltransferase 1
(DGAT1), an enzyme crucial for the final step of triglyceride synthesis. Developed by
GlaxoSmithKline, this compound has been investigated in preclinical studies for its potential in
managing metabolic disorders. This technical guide provides a comprehensive overview of the
preclinical data on GSK2973980A, focusing on its mechanism of action, in vitro and in vivo
pharmacology, pharmacokinetic profile, and safety data. The information is compiled from key
publications to support further research and development in this area.

Mechanism of Action

GSK2973980A exerts its therapeutic effect by inhibiting the DGAT1 enzyme. DGAT1 is a key
enzyme in the triglyceride synthesis pathway, responsible for catalyzing the final step where a
fatty acyl-CoA is added to a diacylglycerol molecule. By blocking this step, GSK2973980A
reduces the synthesis and subsequent absorption of triglycerides in the intestine, and also
impacts triglyceride metabolism in other tissues.
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Statistical Analysis

» To cite this document: BenchChem. [Preclinical Profile of GSK2973980A: A Novel DGAT1
Inhibitor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12433303#preclinical-studies-on-gsk2973980a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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